![molecular formula C9H12N2O2 B3043546 3-ethoxy-N'-hydroxybenzenecarboximidamide CAS No. 885957-55-1](/img/structure/B3043546.png)
3-ethoxy-N'-hydroxybenzenecarboximidamide
Overview
Description
Scientific Research Applications
Catalytic Systems and Hydroperoxidation
Research has shown that certain catalytic systems, specifically N-hydroxyphthalimide combined with Fe(III) salts, can be used for the aerobic oxidation of alkylbenzenes to corresponding hydroperoxides. This process demonstrates increased efficiency due to the presence of N-hydroxyphthalimide and results in hydroperoxidation occurring at lower temperatures. Such findings indicate potential applications in olefin epoxidation processes (Karmadonova et al., 2020).
Synthesis in Organic Chemistry
The synthesis of ethoxy-4-nitrobenzene through the reaction of 4-chloronitrobenzene with potassium ethoxide, using phase-transfer catalysts under ultrasound irradiation, demonstrates an application in organic chemistry. This process highlights the impact of catalysts and ultrasound in nucleophilic substitution reactions (Wang & Rajendran, 2007).
Antimicrobial Activity
Research involving the synthesis of 3-ethoxy-4-hydroxybenzylidene/4-nitrobenzylidene hydrazides and their testing for in vitro antimicrobial activity has been conducted. The studies indicated that compounds with certain substituents on the phenyl ring exhibit significant antimicrobial properties. This research provides insights into the development of new antimicrobial agents (Kumar et al., 2011).
Synthesis of 1,3,4-Oxadiazoles
Another application is in the synthesis of 5-substituted 2-ethoxy-1,3,4-oxadiazoles, which are used as building blocks toward 3,5-disubstituted 1,3,4-oxadiazol-2(3H)-ones. This process involves a one-pot sequential N-acylation/dehydrative cyclization, demonstrating potential in the field of organic synthesis (Wet-osot et al., 2017).
Nonlinear Optical (NLO) Applications
Research on organic compounds bearing a 2-methoxy-4-nitrobenzeneamine moiety has shown potential applications in NLO. The study combined experimental and computational techniques to evaluate the third-order NLO response properties, indicating their potential as efficient NLO materials (Mohan et al., 2019).
properties
IUPAC Name |
3-ethoxy-N'-hydroxybenzenecarboximidamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-2-13-8-5-3-4-7(6-8)9(10)11-12/h3-6,12H,2H2,1H3,(H2,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVZKYWYFNAGECF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=NO)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=CC(=C1)/C(=N/O)/N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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